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Compound of Interest

Compound Name: Hydroxy-PEG10-Boc

Cat. No.: B1673958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hydroxy-PEG10-Boc, also known by its systematic name tert-butyl 1-hydroxy-

3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate, is a monodisperse polyethylene

glycol (PEG) derivative. It is a bifunctional molecule featuring a terminal hydroxyl (-OH) group

and a tert-butyloxycarbonyl (Boc) protected carboxyl group. The 10-unit PEG chain imparts

significant hydrophilicity, making it a valuable tool in bioconjugation, drug delivery, and

proteomics.[1] Its primary applications include its use as a linker in the synthesis of Antibody-

Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs), where it enhances

the solubility and pharmacokinetic properties of the resulting conjugates.[2][3][4][5][6][7]

Core Physical and Chemical Properties
The physical properties of Hydroxy-PEG10-Boc are summarized below. These values are

compiled from various chemical suppliers and databases. Note that some properties, such as

appearance, may vary slightly between batches and suppliers.
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Property Value

CAS Number 778596-26-2

Molecular Formula C₂₇H₅₄O₁₃

Molecular Weight 586.71 g/mol [2][8]

Exact Mass 586.3564 g/mol [1]

Appearance Colorless to light yellow liquid or oily matter[2][3]

Density ~1.088 - 1.1 g/cm³[2][3]

Boiling Point ~611.7 °C at 760 mmHg[3]

Melting Point
Not available (typically a liquid at room

temperature)

Solubility Soluble in DMSO, DCM, DMF, and Water[1][3]

Purity ≥95%

Storage Conditions
Short-term (days to weeks): 0 - 4°C; Long-term

(months to years): -20°C[1]

Experimental Protocols
Detailed experimental procedures for the characterization of every batch of a chemical are

typically proprietary. However, the following sections describe standard methodologies that are

used to determine the key physical properties of compounds like Hydroxy-PEG10-Boc.

Determination of Density
Due to the viscous, liquid nature of Hydroxy-PEG10-Boc, its density is typically determined

using a pycnometer or an oscillating U-tube density meter.

Methodology using a Pycnometer:

Cleaning and Calibration: The pycnometer is thoroughly cleaned, dried, and weighed empty

(m₁). It is then filled with a reference liquid of known density (e.g., deionized water) at a

constant temperature (e.g., 25°C), and weighed again (m₂).
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Sample Measurement: The pycnometer is emptied, dried, and filled with Hydroxy-PEG10-
Boc at the same constant temperature. It is then weighed for a final time (m₃).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ_sample = [(m₃ -

m₁) / (m₂ - m₁)] * ρ_water

Determination of Solubility (Equilibrium Solubility
Method)
This protocol outlines a standard method for determining the saturation solubility of Hydroxy-
PEG10-Boc in various solvents.[7]

Materials:

Hydroxy-PEG10-Boc

Analytical balance

Vials with screw caps

Thermostatic shaker

Centrifuge or filtration system (e.g., 0.22 µm syringe filters)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

ELSD or CAD) or Quantitative NMR (qNMR).

Procedure:

Sample Preparation: Add an excess amount of Hydroxy-PEG10-Boc to a series of vials,

each containing a known volume of the desired solvent (e.g., Water, PBS, Ethanol, DMSO).

An excess of the compound should be visibly present.[7]

Equilibration: Cap the vials securely and place them in a thermostatic shaker set to a

constant temperature (e.g., 25°C). Agitate the samples for a period sufficient to reach

equilibrium, typically 24 to 48 hours.[7]
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Phase Separation: After equilibration, remove the vials and allow them to stand. Separate

the undissolved solute from the saturated solution by either centrifugation at high speed or

by filtering the supernatant through a syringe filter.

Quantification:

Carefully take a precise aliquot of the clear, saturated supernatant and dilute it with a

suitable solvent.

Analyze the concentration of the diluted sample using a pre-calibrated HPLC or qNMR

method.

Calculate the original concentration in the saturated solution to determine the solubility,

typically expressed in mg/mL or mol/L.

Visualizations: Structure and Application Workflows
The following diagrams, generated using the DOT language, illustrate the molecular structure

and common experimental workflows involving Hydroxy-PEG10-Boc.
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Caption: Logical relationship of the functional components in Hydroxy-PEG10-Boc.
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Caption: Simplified workflow for the synthesis of an Antibody-Drug Conjugate (ADC).
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Caption: Chemical workflow for the acid-catalyzed deprotection of the Boc group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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